2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide

• Molecular Formula: C18H15FN4O
• Molecular Weight: 322.3 g/mol
• IUPAC Name: 2-cyano-N-[4-(4-fluoro-1H-benzimidazol-2-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C18H15FN4O/c1-18(2,10-20)17(24)21-12-8-6-11(7-9-12)16-22-14-5-3-4-13(19)15(14)23-16/h3-9H,1-2H3,(H,21,24)(H,22,23)
• InChI Key: ZDSLZHQJLAGUJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C(=O)NC1=CC=C(C=C1)C2=NC3=C(N2)C=CC=C3F

Description

2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide is a complex organic compound that features a cyano group, a fluoro-substituted benzodiazole ring, and a dimethylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure high-quality production .

Chemical Reactions Analysis

Types of Reactions

2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the cyano group or other functional groups within the molecule.

Substitution: The fluoro group and other substituents can be replaced through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent choice, and catalyst presence are crucial for achieving the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and medicinal chemistry.

Industry: Utilized in the development of new materials, such as polymers or advanced coatings.

Mechanism of Action

The mechanism of action of 2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-cyano-N-[4-(4-chloro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide
• 2-cyano-N-[4-(4-bromo-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide
• 2-cyano-N-[4-(4-methyl-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide

Uniqueness

The uniqueness of 2-cyano-N-[4-(4-fluoro-1H-1,3-benzodiazol-2-yl)phenyl]-2,2-dimethylacetamide lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the fluoro group, in particular, can influence the compound’s reactivity, stability, and interaction with biological targets .